Cas no 52899-59-9 (4-Butyl-2-nitro-phenol)

4-Butyl-2-nitro-phenol structure
4-Butyl-2-nitro-phenol structure
Product Name:4-Butyl-2-nitro-phenol
CAS No:52899-59-9
MF:C10H13NO3
MW:195.215122938156
CID:383420
PubChem ID:104353
Update Time:2025-04-19

4-Butyl-2-nitro-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Butyl-2-nitro-phenol
    • 4-butyl-2-nitroPhenol
    • 2-nitro-4-butylphenol
    • 3-Nitro-4-hydroxy-1-butyl-benzol
    • 4-n-butyl-2-nitrophenol
    • AC1L2WMF
    • AC1Q5AP5
    • AR-1G1386
    • CTK1H4505
    • EINECS 258-245-6
    • Phenol, 4-butyl-2-nitro-
    • SureCN1025706
    • NS00032609
    • SCHEMBL1025706
    • 52899-59-9
    • D2ZYJ76T9A
    • YNCKBAUMTMYXSC-UHFFFAOYSA-N
    • FT-0752803
    • DTXSID50200937
    • AKOS017504532
    • Inchi: 1S/C10H13NO3/c1-2-3-4-8-5-6-10(12)9(7-8)11(13)14/h5-7,12H,2-4H2,1H3
    • InChI Key: YNCKBAUMTMYXSC-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CCCC

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.089543
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.179
  • Boiling Point: 297.6°Cat760mmHg
  • Flash Point: 125.6°C
  • Refractive Index: 1.559
  • PSA: 63.37
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